Cas no 1365271-62-0 (2-Bromo-6-(isopropylamino)benzonitrile)

• Product Name: 2-Bromo-6-(isopropylamino)benzonitrile
• CAS No: 1365271-62-0
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 3043280
• Update Time: 2025-06-12

2-Bromo-6-(isopropylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(isopropylamino)benzonitrile
• Benzonitrile, 2-bromo-6-[(1-methylethyl)amino]-

• Inchi： 1S/C10H11BrN2/c1-7(2)13-10-5-3-4-9(11)8(10)6-12/h3-5,7,13H,1-2H3
• InChI Key： XWEWGSCQKVWVEG-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(NC(C)C)C=CC=C1Br

Additional information on 2-Bromo-6-(isopropylamino)benzonitrile

Introduction to 2-Bromo-6-(isopropylamino)benzonitrile (CAS No. 1365271-62-0)

2-Bromo-6-(isopropylamino)benzonitrile, with the CAS number 1365271-62-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, an isopropylamino group, and a cyano group attached to a benzene ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-Bromo-6-(isopropylamino)benzonitrile is C₁₀H₁₂BrN₂, and its molecular weight is approximately 234.11 g/mol. The compound's structure can be represented as:

The synthesis of 2-Bromo-6-(isopropylamino)benzonitrile typically involves multi-step reactions, including the bromination of a substituted benzene ring followed by the introduction of the isopropylamino group and the cyano group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In terms of its physical properties, 2-Bromo-6-(isopropylamino)benzonitrile is a solid at room temperature with a melting point ranging from 95 to 98°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. These solubility characteristics are crucial for its use in various biological assays and pharmaceutical formulations.

The biological activity of 2-Bromo-6-(isopropylamino)benzonitrile has been extensively studied in recent years. One of the key areas of interest is its potential as a lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that 2-Bromo-6-(isopropylamino)benzonitrile can modulate the activity of specific kinases, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic activity, 2-Bromo-6-(isopropylamino)benzonitrile has also been investigated for its potential as an antiviral agent. Recent studies have shown that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood but may involve interference with viral entry or replication processes.

The pharmacokinetic properties of 2-Bromo-6-(isopropylamino)benzonitrile are another important aspect of its evaluation as a potential drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate biological membranes effectively, which are desirable attributes for a drug candidate.

To further enhance its therapeutic potential, researchers have explored various chemical modifications of 2-Bromo-6-(isopropylamino)benzonitrile. These modifications aim to optimize its potency, selectivity, and pharmacokinetic properties while minimizing potential side effects. For example, substituting different functional groups on the benzene ring or altering the side chain can lead to compounds with improved biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Bromo-6-(isopropylamino)benzonitrile-based drugs in humans. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with certain diseases. However, more extensive clinical trials are needed to fully assess its potential as a therapeutic agent.

In conclusion, 2-Bromo-6-(isopropylamino)benzonitrile (CAS No. 1365271-62-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for future advancements in drug discovery.